![molecular formula C13H19N3O2 B3220240 1-{2-[Benzyl(methyl)amino]acetyl}-3-ethylurea CAS No. 1193387-84-6](/img/structure/B3220240.png)
1-{2-[Benzyl(methyl)amino]acetyl}-3-ethylurea
Overview
Description
1-{2-[Benzyl(methyl)amino]acetyl}-3-ethylurea is an organic compound with the molecular formula C13H19N3O2 . It has a molecular weight of 249.31 . The compound appears as a liquid .
Molecular Structure Analysis
The IUPAC name for this compound is 2-[benzyl(methyl)amino]-N-(ethylcarbamoyl)acetamide . The compound’s structure can be represented by the SMILES notation: CCNC(=O)NC(=O)CN©CC1=CC=CC=C1 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 249.31 and a molecular formula of C13H19N3O2 .Scientific Research Applications
Genotoxicity and Mutation Research
- Genotoxicity of Ethylating Agents : A study on 1-Ethyl-1-nitrosourea (ENU) explores its mutagenic effects across various biological systems, highlighting its role in inducing mutations and tumors. ENU's actions include ethylation and carbamoylation, affecting DNA and protein structures (Shibuya & Morimoto, 1993).
Chemical Properties and Applications
- Benzene-1,3,5-tricarboxamide (BTA) for Supramolecular Chemistry : BTAs demonstrate significant importance in nanotechnology, polymer processing, and biomedical applications due to their self-assembly into nanometer-sized structures and multivalent nature (Cantekin, de Greef, & Palmans, 2012).
Bioactive Precursors in Organic Synthesis
- Synthesis and Applications of Methyl-2-formyl benzoate : This compound, known for its antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties, serves as a significant precursor in the search for new bioactive molecules (Farooq & Ngaini, 2019).
Environmental Impact and Biodegradation
- Biodegradation of Ethyl tert-butyl ether (ETBE) : Reviews current knowledge on the aerobic biodegradation and fate of ETBE in soil and groundwater, highlighting the presence of microorganisms capable of degrading ETBE and the impact of co-contaminants on its biodegradation pathways (Thornton et al., 2020).
Drug Conjugation and Metabolism
- Developmental Aspects of Drug Conjugation : Discusses the importance of glucuronidation among Phase 2 drug metabolism reactions, emphasizing the developmental regulation of these processes and their significance in pharmacology (Dutton, 1978).
Safety and Hazards
Properties
IUPAC Name |
2-[benzyl(methyl)amino]-N-(ethylcarbamoyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-3-14-13(18)15-12(17)10-16(2)9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3,(H2,14,15,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKQHDGWEUIDOJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)NC(=O)CN(C)CC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201174644 |
Source
|
| Record name | N-[(Ethylamino)carbonyl]-2-[methyl(phenylmethyl)amino]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201174644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1193387-84-6 |
Source
|
| Record name | N-[(Ethylamino)carbonyl]-2-[methyl(phenylmethyl)amino]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1193387-84-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[(Ethylamino)carbonyl]-2-[methyl(phenylmethyl)amino]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201174644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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